N-(3-(dimethylamino)propyl)-N-(6-methylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide;hydrochloride
• InChI: InChI=1S/C18H23N3O3S.ClH/c1-13-5-6-14-16(11-13)25-18(19-14)21(8-4-7-20(2)3)17(22)15-12-23-9-10-24-15;/h5-6,11-12H,4,7-10H2,1-3H3;1H
• InChI Key: YVYHEYIIKYXVMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=COCCO3.Cl
• Molecular Formula: C18H24ClN3O3S
• Molecular Weight: 397.9 g/mol
• CAS No.: 1217037-81-4

Description

N-(3-(dimethylamino)propyl)-N-(6-methylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H24ClN3O3S and its molecular weight is 397.92. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

Compounds structurally related to N-(3-(dimethylamino)propyl)-N-(6-methylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide hydrochloride have been synthesized and evaluated for their cytotoxic activities. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines exhibited significant growth inhibitory properties against various cancer cell lines, with some derivatives showing potent cytotoxicity and curative potential in vivo against colon tumors in mice (Deady et al., 2003). Similarly, benzothiazole derivatives have been investigated for their anticancer properties, with findings indicating potential applications in targeting specific cancer pathways (Feng et al., 2009).

Antimicrobial and Anti-inflammatory Activities

Research into benzothiazole derivatives has also uncovered antimicrobial and anti-inflammatory properties. Novel syntheses have led to compounds exhibiting promising activity against bacterial strains, including Staphylococcus aureus and Bacillus subtilis. These compounds have shown significant antibacterial activity without cytotoxic effects on mammalian cells, suggesting their potential as therapeutic agents (Palkar et al., 2017).

Corrosion Inhibition

In addition to biomedical applications, benzothiazole derivatives, closely related to the compound of interest, have been studied for their effectiveness as corrosion inhibitors for metals. These studies demonstrate the compounds' ability to provide protection against corrosion in acidic environments, highlighting the chemical versatility and industrial application potential of this compound class (Hu et al., 2016).